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Compound of Interest

Compound Name:
N-Ethyl-2-naphthylamine

Hydrobromide

CAS No.: 381670-27-5

Cat. No.: B1461724

Get Quote

Executive Summary & Compound Profile
N-Ethyl-2-naphthylamine Hydrobromide (CAS: 381670-27-5) is the hydrobromide salt of N-

ethyl-β-naphthylamine. Historically utilized in the dye industry, its current application is

specialized within research environments for the synthesis of lipophilic azo chromophores, N-

nitrosated intermediates, and chiral atropisomeric ligands.

Unlike its primary amine parent (2-naphthylamine), which is a potent human carcinogen, the N-

ethyl derivative modifies metabolic activation pathways but retains significant toxicity. This

guide focuses on its controlled use as a secondary amine nucleophile in electrophilic aromatic

substitution (EAS) and heterocyclic ring construction.
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Property Specification

IUPAC Name N-Ethylnaphthalen-2-amine hydrobromide

CAS (Salt) 381670-27-5

CAS (Free Base) 2437-03-8

Formula C₁₂H₁₃N[1][2][3][4][5] · HBr

MW 252.15 g/mol

Appearance White to light yellow crystalline powder

Melting Point 210.0 – 214.0 °C

Solubility
Soluble in hot water, ethanol, DMSO; sparingly

soluble in cold water.

pKa (est) ~4.0–4.5 (Conjugate acid)

Safety & Handling (Critical)
WARNING: CARCINOGENIC HAZARD While N-ethylation reduces the immediate bladder

carcinogenicity compared to 2-naphthylamine, this compound must be handled as a potential

carcinogen. Metabolic dealkylation in vivo can regenerate 2-naphthylamine.

Engineering Controls: All weighing and manipulation must occur inside a certified chemical

fume hood or glovebox.

PPE: Double nitrile gloves (0.11 mm min), P100 respirator (if outside hood), and Tyvek lab

coat.

Decontamination: Surface decontamination should use an oxidative solution (e.g., 10%

bleach or specialized surfactant) to degrade amine residues before washing.

Core Application: Synthesis of Lipophilic Azo Dyes
The most robust application of N-Ethyl-2-naphthylamine HBr is as a coupling component in the

synthesis of azo dyes. The ethyl group increases the lipophilicity of the final chromophore
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compared to standard naphthylamine dyes, altering the dye's affinity for hydrophobic fibers or

extraction solvents in analytical assays.

Mechanistic Insight
The reaction proceeds via Electrophilic Aromatic Substitution (EAS). The diazonium

electrophile attacks the naphthalene ring.

Regioselectivity: The amino group at position 2 is an ortho, para-director. However, in

naphthalene systems, the 1-position (alpha) is kinetically favored and highly activated.

Coupling occurs almost exclusively at the 1-position.

pH Control: Critical.

Too Acidic: The amine is protonated (ammonium form), deactivating the ring preventing

coupling.

Too Basic: The diazonium salt may form diazotates (unreactive).

Optimal: pH 4.0 – 5.5 (Acetate buffer).

Protocol: Synthesis of 1-(4-Sulfophenylazo)-2-(N-
ethylamino)naphthalene
A lipophilic variant of the classic "Orange II" dye structure.

Reagents
Component A (Diazo): Sulfanilic acid (1.73 g, 10 mmol), Sodium carbonate (0.53 g), Sodium

nitrite (0.69 g, 10 mmol), HCl (2.5 mL conc).

Component B (Coupler): N-Ethyl-2-naphthylamine Hydrobromide (2.52 g, 10 mmol),

Sodium Acetate (buffer).

Step-by-Step Methodology
Diazotization (The Electrophile):
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Dissolve sulfanilic acid in 10 mL water containing the sodium carbonate (warm if

necessary to dissolve). Cool to 0–5 °C in an ice bath.

Add sodium nitrite and stir until dissolved.

Dropwise add the solution to a beaker containing 2.5 mL conc. HCl and 10 g crushed ice.

Maintain temp < 5 °C.

Checkpoint: A white precipitate of the diazonium betaine may form. This is normal. Ensure

excess nitrous acid is present (starch-iodide paper turns blue). Destroy excess with a

pinch of urea if necessary.

Preparation of Coupler Solution:

In a separate flask, dissolve 2.52 g N-Ethyl-2-naphthylamine HBr in 20 mL of 50%

ethanol/water.

Add Sodium Acetate trihydrate (~3 g) to buffer the solution to pH ~5. The HBr salt will

convert to the free base in equilibrium, activating the ring.

Coupling Reaction:

Slowly add the Diazo suspension to the Coupler solution with vigorous stirring over 15

minutes.

Maintain temperature < 10 °C.[5][6]

The solution will immediately turn deep red/orange.

Stir for 30 minutes at 5-10 °C, then allow to warm to room temperature over 1 hour.

Isolation:

Heat the mixture to 60 °C to coagulate the dye particles (optional, improves filtration).

Cool and filter under vacuum.

Wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).
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Recrystallize from hot ethanol/water.

Application: N-Nitrosation & Heterocycle Precursor
N-Ethyl-2-naphthylamine can react with nitrous acid to form N-nitroso-N-ethyl-2-naphthylamine.

While often a side reaction to be avoided in dye synthesis, this N-nitroso compound is a

synthetic pivot point for producing naphthotriazoles or conducting Fischer-Hepp

rearrangements.

Reaction Pathway Visualization
The following diagram illustrates the bifurcation between Azo Coupling (C-attack) and N-

Nitrosation (N-attack).

Reaction Conditions
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Figure 1: Divergent reactivity of N-Ethyl-2-naphthylamine. C-coupling is favored in buffered

media with diazonium salts; N-nitrosation dominates with free nitrous acid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1461724/docs?utm_src=pdf-body-img#application-note-n-ethyl-2-naphthylamine-hydrobromide-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Data Reference
When characterizing products derived from this reagent, use the following expected spectral

shifts:

Technique Feature Expected Observation

¹H NMR Ethyl Group
Triplet (~1.3 ppm) and Quartet

(~3.2 ppm).

¹H NMR C1-Proton

In the unreacted material, the

C1 proton (singlet/doublet)

appears ~7.0-7.2 ppm.

Disappearance of this signal

confirms coupling at the 1-

position.

IR N-H Stretch
Weak band at ~3400 cm⁻¹

(secondary amine).

UV-Vis Azo Chromophore

Strong absorption

480–520 nm (Solvent

dependent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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